Cas no 16017-69-9 (ethyl 4-amino-2-chloro-benzoate)

• Product Name: ethyl 4-amino-2-chloro-benzoate
• CAS No: 16017-69-9
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD09034640
• CID: 1027575
• PubChem ID: 13287887
• Update Time: 2025-05-26

ethyl 4-amino-2-chloro-benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-chlorobenzoate
• Ethyl 2-Chloro-4-aminobenzoate
• Ethyl 4-amino-2-chlorobenzenecarboxylate
• ethyl 4-amino-2-chlorobenzoate(SALTDATA: FREE)
• 4-Amino-2-chlorobenzoic acid ethyl ester
• ethyl-2-chloro-4-amino-benzoate
• 4-amino-2-chloro-benzoic acid ethyl ester
• Benzoic acid, 4-amino-2-chloro-, ethyl ester
• ethylaminochlorobenzenecarboxylate
• RAIGEAVXXPZKJB-UHFFFAOYSA-N
• 3-Chloro-4-(ethoxycarbonyl)aniline
• SBB092523
• BBL000628
• STK825995
• SP4139
• 8076AA
• RP11690
• AJ
• ethyl 4-amino-2-chloro-benzoate
• MFCD09034640
• DTXSID70534862
• ETHYL4-AMINO-2-CHLOROBENZOATE
• A883229
• CS-B1391
• ETHYL 4-AMINO-2-CHLOROBENZOATE 95+%
• AKOS000431295
• J-520965
• SCHEMBL753194
• EN300-259942
• 16017-69-9
• SS-3019

• MDL： MFCD09034640
• Inchi： 1S/C9H10ClNO2/c1-2-13-9(12)7-4-3-6(11)5-8(7)10/h3-5H,2,11H2,1H3
• InChI Key： RAIGEAVXXPZKJB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)OCC)N

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 226 ºC
• Boiling Point: 344.485°C at 760 mmHg
• Flash Point: 162.139°C
• Refractive Index: 1.569
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• PSA: 52.32000
• LogP: 2.68010

ethyl 4-amino-2-chloro-benzoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 4-amino-2-chloro-benzoate

Professional Introduction to Ethyl 4-amino-2-chloro-benzoate (CAS No. 16017-69-9)

Ethyl 4-amino-2-chloro-benzoate, with the chemical formula C₉H₈ClNO₂, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its ethyl ester group and the presence of both amino and chloro substituents on the benzene ring. These structural features make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceutical agents.

The CAS number 16017-69-9 uniquely identifies this compound and is widely recognized in scientific literature. Its molecular structure, featuring a benzoate backbone with an amino group at the fourth position and a chloro group at the second position, endows it with unique reactivity and potential applications. This compound has garnered attention due to its role as a precursor in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in ethyl 4-amino-2-chloro-benzoate due to its utility in medicinal chemistry. The amino and chloro functional groups provide reactive sites that can be further modified through various chemical transformations. These modifications are crucial for designing molecules with specific biological activities. For instance, the introduction of additional functional groups can lead to compounds with enhanced binding affinity to target proteins or enzymes, which is a key consideration in drug discovery.

One of the most compelling aspects of ethyl 4-amino-2-chloro-benzoate is its role in the synthesis of benzodiazepine derivatives. Benzodiazepines are a class of psychoactive drugs widely used for their anxiolytic, sedative, muscle relaxant, anticonvulsant, amnestic, and antiparkinsonian properties. The structural framework of benzodiazepines closely resembles that of ethyl 4-amino-2-chloro-benzoate, making it a valuable starting material for their synthesis. Researchers have leveraged this compound to develop novel benzodiazepine analogs with improved pharmacokinetic profiles and reduced side effects.

Another area where ethyl 4-amino-2-chloro-benzoate has shown promise is in the development of anticancer agents. The ability to introduce diverse functional groups into its structure allows for the creation of molecules that can interact with specific cancer-related targets. For example, modifications at the amino and chloro positions can lead to compounds that inhibit kinases or other enzymes involved in tumor growth and progression. Recent studies have highlighted its potential as a scaffold for designing small-molecule inhibitors targeting various oncogenic pathways.

The ethyl ester moiety in ethyl 4-amino-2-chloro-benzoate also contributes to its versatility as a synthetic intermediate. Ester groups can be readily converted into other functional groups such as carboxylic acids or amides through hydrolysis or amidation reactions. This flexibility allows chemists to tailor the properties of derived compounds for specific applications. For instance, carboxylic acid derivatives can be used in peptide coupling reactions, while amides are common motifs in biologically active molecules.

In addition to its pharmaceutical applications, ethyl 4-amino-2-chloro-benzoate has found utility in materials science and agrochemical research. Its structural features make it a suitable candidate for synthesizing liquid crystals, organic semiconductors, and other advanced materials. Furthermore, derivatives of this compound have been explored as potential intermediates in the synthesis of pesticides and herbicides, where their reactivity towards biological targets is exploited to develop environmentally friendly agrochemicals.

The synthesis of ethyl 4-amino-2-chloro-benzoate typically involves multi-step organic reactions starting from commercially available aromatic precursors. Common synthetic routes include chlorination followed by nucleophilic substitution at the fourth position of the benzene ring, followed by esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

The safety profile of ethyl 4-amino-2-chloro-benzoate is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should still be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling this compound.

In conclusion, ethyl 4-amino-2-chloro-benzoate (CAS No. 16017-69-9) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance in scientific endeavors is likely to grow further.